Cas no 898452-60-3 (5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide
• CAS No: 898452-60-3
• MF: C₂₀H₁₉BrN₂O₂S
• MW: 431.346062898636
• CID: 5484063
• Update Time: 2025-10-31

5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]furan-2-carboxamide
• 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

• Inchi： 1S/C20H19BrN2O2S/c21-19-8-7-17(25-19)20(24)22-12-16(18-6-3-11-26-18)23-10-9-14-4-1-2-5-15(14)13-23/h1-8,11,16H,9-10,12-13H2,(H,22,24)
• InChI Key： OEYUHZQHWNPSJJ-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide

5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 898452-60-3): A Comprehensive Overview

5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 898452-60-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide is composed of a furan ring, a thiophene ring, and a tetrahydroisoquinoline moiety. The presence of these heterocyclic rings imparts unique chemical and biological properties to the molecule. The bromine substituent at the 5-position of the furan ring adds further complexity and reactivity to the compound.

The synthesis of this compound typically involves multi-step reactions. One common approach is to start with a suitably substituted thiophene derivative and react it with a furan carboxylic acid derivative in the presence of coupling reagents such as palladium catalysts. The resulting intermediate can then be further modified to introduce the tetrahydroisoquinoline moiety through reductive amination or other synthetic strategies.

Biological Properties

5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide has been extensively studied for its potential therapeutic applications. Recent research has highlighted its activity as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on kinases such as PI3K and mTOR, which are key players in cell signaling pathways associated with cancer and metabolic disorders.

In addition to its enzymatic inhibition properties, 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide has also demonstrated anti-inflammatory and neuroprotective effects. Preclinical studies have indicated that it can reduce inflammation by modulating the activity of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its neuroprotective properties have been attributed to its ability to inhibit oxidative stress and promote neuronal survival.

Clinical Applications

The potential clinical applications of 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In cancer research, this compound has shown promise as a potential therapeutic agent for solid tumors. Its ability to inhibit key signaling pathways involved in tumor growth and metastasis makes it an attractive candidate for combination therapy with existing chemotherapeutic agents. Preclinical studies have demonstrated significant antitumor activity in both in vitro and in vivo models.

In the field of neurodegenerative disorders, 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylfuran-2-carboxamide has been investigated for its potential to slow disease progression in conditions such as Alzheimer's disease and Parkinson's disease. Its neuroprotective effects have been attributed to its ability to reduce oxidative stress and prevent neuronal cell death.

Recent Research Advancements

The scientific community continues to explore new avenues for optimizing the therapeutic potential of 5-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-y l)- 7 - 7 - (thiophen - 7 - yl) ethylfuran - 7 - carboxamide. Recent advancements include the development of novel derivatives with enhanced potency and selectivity. For example, researchers have synthesized analogs with modified substituents on the furan ring or the thiophene ring to improve their pharmacological properties.

In addition to structural modifications, efforts are being made to improve the delivery methods of this compound. Nanotechnology-based delivery systems have shown promise in enhancing the bioavailability and reducing the side effects of this compound. These delivery systems can target specific tissues or cells, thereby increasing the therapeutic index.

Conclusion

5-bromo-N- 7 - (1 , 7 , 7 , 7 -tetrahydroisoquinolin - 7 - yl) - 7 - (thiophen - 7 - yl) ethylfuran - 7 - carboxamide (CAS No. 898452 - 60 - 3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities that make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential through structural modifications and advanced delivery methods.